molecular formula C19H21NO4S2 B2719270 5-ethyl-N-(furan-2-ylmethyl)-2-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide CAS No. 1219905-83-5

5-ethyl-N-(furan-2-ylmethyl)-2-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide

Cat. No. B2719270
CAS RN: 1219905-83-5
M. Wt: 391.5
InChI Key: CMALYRMVKSXWDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-ethyl-N-(furan-2-ylmethyl)-2-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamide drugs. It is commonly known as Furosemide and is used as a diuretic medication to treat fluid retention (edema) in conditions such as congestive heart failure, liver disease, and kidney disease.

Scientific Research Applications

Synthetic Chemistry Applications

Research on compounds with similar functional groups, such as benzenesulfonamide derivatives and furan and thiophene moieties, indicates their utility in synthetic chemistry. For instance, benzenesulfonamide derivatives have been explored for their rearrangement reactions under certain conditions, leading to the synthesis of various carboxylic and pyrrole-4-carboxylic acids (A. P. Stankyavichus et al., 1999). This kind of research indicates potential for the target compound in facilitating novel synthetic pathways or serving as a precursor for complex molecules.

Material Science Applications

Compounds incorporating elements like furan and thiophene have been studied for their applications in material sciences, particularly in the development of novel polymers and electronic materials. For example, furan-based polyesters have been synthesized for their biobased and biodegradable properties, presenting a sustainable alternative to traditional petrochemical-based polymers (Yi Jiang et al., 2014). The presence of furan and thiophene in the target compound might suggest its utility in developing new materials with unique electrical or optical properties.

properties

IUPAC Name

5-ethyl-N-(furan-2-ylmethyl)-2-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21NO4S2/c1-3-15-6-7-18(23-2)19(11-15)26(21,22)20(12-16-8-10-25-14-16)13-17-5-4-9-24-17/h4-11,14H,3,12-13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CMALYRMVKSXWDV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC(=C(C=C1)OC)S(=O)(=O)N(CC2=CSC=C2)CC3=CC=CO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21NO4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-ethyl-N-(furan-2-ylmethyl)-2-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.